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Compound of Interest

Compound Name: Crotamiton (Standard)

Cat. No.: B1146898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Crotamiton, an N-ethyl-o-crotonotoluidide, is a well-established topical medication primarily

used for its scabicidal and antipruritic properties. Its efficacy in treating scabies and alleviating

itching from various dermatological conditions has been recognized for decades. This technical

guide provides an in-depth overview of the core physical and chemical properties of

Crotamiton, offering valuable data and procedural insights for researchers and professionals in

drug development and formulation.

Physicochemical Properties
The physical and chemical characteristics of Crotamiton are crucial for its formulation, stability,

and pharmacokinetic profile. A summary of these properties is presented in the tables below.

Table 1: Chemical Identification of Crotamiton
Identifier Value

IUPAC Name N-ethyl-N-(2-methylphenyl)but-2-enamide

CAS Number 483-63-6

Molecular Formula C₁₃H₁₇NO

Molecular Weight 203.28 g/mol
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Table 2: Physical and Chemical Properties of Crotamiton
Property Value Source

Physical State
Oily liquid, colorless to slightly

yellow

Odor Faint amine-like

Melting/Freezing Point < 25 °C

Boiling Point 153-155 °C at 13 mmHg

Density 1.014 g/cm³

logP (Octanol/Water) 2.8

pKa (Strongest Basic) -0.6 (Predicted)

Table 3: Solubility Profile of Crotamiton
Solvent Solubility Source

Water 0.353 mg/mL (Predicted)

Ethanol Miscible

Methanol Miscible

Dimethyl Sulfoxide (DMSO) ~100 mg/mL

Dimethylformamide (DMF) ~100 mg/mL

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Crotamiton are not extensively published. However, standard methodologies for analogous oily,

liquid compounds can be applied.

Determination of Freezing Point (for substances liquid at
room temperature)
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Given that Crotamiton is an oily liquid at room temperature with a melting point below 25°C,

determining its freezing point is more appropriate than a melting point.

Apparatus: A suitable cooling bath (e.g., ice-salt mixture or a cryostat), a sample tube, a

calibrated thermometer or thermocouple, and a stirring device.

Procedure:

A sample of Crotamiton is placed in the sample tube.

The tube is immersed in the cooling bath.

The sample is stirred continuously as it cools to ensure uniform temperature.

The temperature is recorded at regular intervals.

The freezing point is the temperature at which the first crystals appear and remain, or the

temperature plateau observed during the phase transition from liquid to solid.

Determination of Boiling Point under Reduced Pressure
Apparatus: A distillation flask, a condenser, a receiving flask, a vacuum pump, a manometer,

a heating mantle, and a calibrated thermometer.

Procedure:

The Crotamiton sample is placed in the distillation flask with boiling chips.

The apparatus is assembled for vacuum distillation.

The system is evacuated to the desired pressure (e.g., 13 mmHg) as measured by the

manometer.

The sample is heated gently using the heating mantle.

The temperature at which the liquid boils and the vapor condenses is recorded as the

boiling point at that specific pressure. The Clausius-Clapeyron equation can be used to

estimate the boiling point at other pressures.
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Determination of Density
Apparatus: A pycnometer (specific gravity bottle) of a known volume, a calibrated analytical

balance, and a constant temperature water bath.

Procedure:

The empty pycnometer is cleaned, dried, and its weight is accurately determined.

The pycnometer is filled with Crotamiton, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a constant temperature water bath (e.g., 25°C) until

thermal equilibrium is reached.

The pycnometer is removed from the bath, wiped dry, and its weight is accurately

determined.

The density is calculated by dividing the mass of the Crotamiton by the known volume of

the pycnometer.

Determination of Solubility
Apparatus: Vials, a calibrated analytical balance, a constant temperature shaker or incubator,

and an analytical method for quantification (e.g., HPLC-UV).

Procedure (Shake-Flask Method):

An excess amount of Crotamiton is added to a known volume of the solvent (e.g., water,

ethanol) in a vial.

The vial is sealed and agitated in a constant temperature shaker until equilibrium is

reached (typically 24-48 hours).

The solution is filtered or centrifuged to remove the undissolved Crotamiton.

The concentration of Crotamiton in the clear supernatant is determined using a validated

analytical method like HPLC.
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Determination of logP (Octanol-Water Partition
Coefficient)

Apparatus: Separatory funnel, volumetric glassware, analytical balance, pH meter, and an

analytical method for quantification (e.g., HPLC-UV).

Procedure (Shake-Flask Method):

Water and n-octanol are mutually saturated by shaking them together and allowing the

phases to separate.

A known amount of Crotamiton is dissolved in either the water-saturated octanol or the

octanol-saturated water.

The solution is placed in a separatory funnel with a known volume of the other phase.

The funnel is shaken gently to allow for partitioning of Crotamiton between the two phases

until equilibrium is reached.

The phases are allowed to separate completely.

The concentration of Crotamiton in each phase is determined analytically.

The logP is calculated as the logarithm of the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.

Signaling Pathways and Mechanism of Action
While the exact scabicidal mechanism of Crotamiton remains to be fully elucidated, its

antipruritic (anti-itch) action is better understood and involves interaction with specific signaling

pathways. Crotamiton has been shown to inhibit the Transient Receptor Potential Vanilloid 4

(TRPV4) channel and to suppress both histamine-dependent and histamine-independent itch

pathways.

Crotamiton TRPV4 ChannelInhibits Ca²⁺ InfluxMediates Itch SensationLeads to
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Click to download full resolution via product page

Caption: Crotamiton inhibits the TRPV4 channel, reducing calcium influx and subsequent itch

sensation.
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Caption: Crotamiton inhibits calcium influx in the histamine-dependent itch pathway.

To cite this document: BenchChem. [Crotamiton: A Comprehensive Technical Guide on its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146898#crotamiton-standard-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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